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Compound of Interest

Compound Name: Naphthgeranine A

Cat. No.: B163370 Get Quote

In-depth Technical Guide on Naphthgeranine A
Notice to the Reader: Despite a comprehensive search for "Naphthgeranine A," no specific

scientific literature, database entries, or experimental protocols for a compound with this exact

name could be identified. The search results consistently referenced "Naphthgeranine E" or

discussed the broader chemical classes of naphthopyrans and naphthyridines. Therefore, it is

highly probable that "Naphthgeranine A" is either a misnomer, a very rare and poorly

documented compound, or a synonym for a more commonly known substance that is not

indexed under this specific name.

This guide will proceed by providing a detailed overview of the available information on the

closely related and documented compound, Naphthgeranine E, as a representative of the

naphthgeranine family. It is plausible that the user's interest in "Naphthgeranine A" may be

satisfied by the data available for this related molecule. Should specific data for

"Naphthgeranine A" become available, this document will be updated accordingly.

Core Physical and Chemical Properties of
Naphthgeranine E
Naphthgeranine E is a naturally occurring compound found in Streptomyces species. Its core

structure is based on a naphtho[2,3-c]isochromene-7,12-dione skeleton.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b163370?utm_src=pdf-interest
https://www.benchchem.com/product/b163370?utm_src=pdf-body
https://www.benchchem.com/product/b163370?utm_src=pdf-body
https://www.benchchem.com/product/b163370?utm_src=pdf-body
https://www.benchchem.com/product/b163370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₀H₁₆O₇ PubChem CID: 132028[1]

Molecular Weight 368.3 g/mol PubChem CID: 132028[1]

IUPAC Name

3,8,10-trihydroxy-2-

(hydroxymethyl)-5,5-

dimethylnaphtho[2,3-

c]isochromene-7,12-dione

PubChem CID: 132028[1]

CAS Number 137109-47-8 PubChem CID: 132028[1]

Topological Polar Surface Area 124 Å² PubChem CID: 132028[1]

Hydrogen Bond Donor Count 4 PubChem CID: 132028[1]

Hydrogen Bond Acceptor

Count
7 PubChem CID: 132028[1]

Rotatable Bond Count 1 PubChem CID: 132028[1]

XLogP3-AA 2.6 PubChem CID: 132028[1]

Biological Activities and Potential Therapeutic
Applications
While specific biological activities for Naphthgeranine E are not extensively detailed in the

provided search results, the broader class of naphthopyrans, to which it belongs, has been

investigated for various therapeutic properties.

Naphthopyrans have demonstrated antiproliferative effects and have been studied for their

potential in cancer therapy.[2] Mechanistic studies on some naphthopyrans indicate that they

can block the cell cycle in the G2/M phase by interacting with tubulin.[2] Furthermore, some

compounds in this class have shown inhibitory effects on protein kinase C, although this may

not be their primary mode of action.[2]

The related class of naphthyridines exhibits a wide range of biological activities, including

antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[3][4] These compounds
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are being explored for applications in treating neurological disorders and have also shown

potential as EGFR inhibitors and protein kinase inhibitors.[3]

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and biological evaluation of

Naphthgeranine A or E are not available in the provided search results. However, general

methodologies for similar natural products can be inferred.

General Isolation and Purification Protocol for Natural
Products
The isolation of compounds like Naphthgeranine E from microbial sources such as

Streptomyces typically involves the following steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b163370?utm_src=pdf-body-img
https://www.benchchem.com/product/b163370?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Naphthgeranine E | C20H16O7 | CID 132028 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Antiproliferative naphthopyrans: biological activity, mechanistic studies and therapeutic
potential - PubMed [pubmed.ncbi.nlm.nih.gov]

3. 1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Biological Activity of Naturally Derived Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of Naphthgeranine A].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163370#physical-and-chemical-properties-of-
naphthgeranine-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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